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Compound of Interest

Compound Name: JNJ-42153605

Cat. No.: B608222

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of
JNJ-42153605, a positive allosteric modulator of the metabotropic glutamate receptor 2
(mGIuR?2). Adherence to these guidelines is crucial for ensuring the accuracy and
reproducibility of experimental results.

Chemical and Physical Properties

A summary of the key chemical and physical properties of INJ-42153605 is presented in the
table below. This information is essential for accurate calculations and proper handling of the
compound.
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Property Value Reference
Molecular Formula C22H23F3N4 [1112]
Molecular Weight 400.4 g/mol [1][2]
Appearance Crystalline solid [11[2]

Purity >98% [1][2]
Solubility (DMSO) 16.67 mg/mL (41.63 mM) [3]
Solubility (DMF) ~30 mg/mL [11[2]

Sparingly soluble. A 1:3
N solution of DMF:PBS (pH 7.2)
Aqueous Solubility ] . [11[2]
yields a solubility of

approximately 0.25 mg/ml.

Storage (Solid) -20°C for >4 years [1][2]

) -80°C for up to 2 years; -20°C
Storage (Stock Solution) [3]
forup to 1 year

Experimental Protocols
Safety Precautions

Warning: This product is for research use only and not for human or veterinary diagnostic or
therapeutic use.[1] This material should be considered hazardous until further information is
available.[1] Do not ingest, inhale, or allow contact with eyes or skin.[1] Always wear
appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and
gloves, when handling JNJ-42153605. Handle the compound in a well-ventilated area or a
chemical fume hood.

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of INJ-42153605 in dimethyl
sulfoxide (DMSO).

Materials:
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JNJ-42153605 (crystalline solid)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:

Equilibrate JNJ-42153605 to Room Temperature: Before opening, allow the vial of INJ-
42153605 to equilibrate to room temperature for at least 30 minutes to prevent condensation
of moisture.

Calculate the Required Mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g) For 1 mL (0.001 L) of a 10 mM (0.01 M) solution: Mass (mg) = 0.01 mol/L * 0.001 L *
400.4 g/mol * 1000 mg/g = 4.004 mg

Weigh JNJ-42153605: Carefully weigh out the calculated mass of JNJ-42153605 using a
calibrated analytical balance and place it into a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the JINJ-42153605. For 4.004 mg, this would be 1 mL.

Dissolve the Compound: Vortex the solution until the INJ-42153605 is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) and sonication can be used to aid dissolution if
necessary. Visually inspect the solution to ensure there are no undissolved particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
up to one year or at -80°C for up to two years.[3]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for INJ-42153605 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a stock solution of JNJ-42153605.
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JNJ-42153605 in the mGIuR2 Signaling Pathway

Simplified mGIluR2 Signaling Pathway Modulation by JNJ-42153605
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Caption: A diagram showing JNJ-42153605 as a positive allosteric modulator (PAM) of the
MGIuR2 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for INJ-42153605
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608222#how-to-prepare-jnj-42153605-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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